Cas no 2361676-45-9 (3-(methylamino)benzamide hydrochloride)

• Product Name: 3-(methylamino)benzamide hydrochloride
• CAS No: 2361676-45-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5462138
• Update Time: 2025-06-25

3-(methylamino)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)benzamide hydrochloride

• Inchi： 1S/C8H10N2O.ClH/c1-10-7-4-2-3-6(5-7)8(9)11;/h2-5,10H,1H3,(H2,9,11);1H
• InChI Key： QEZGCATUKGDFDD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(NC)C=1)(=O)N.Cl

Additional information on 3-(methylamino)benzamide hydrochloride

3-(Methylamino)benzamide Hydrochloride: A Comprehensive Overview

The compound 3-(methylamino)benzamide hydrochloride (CAS No. 2361676-45-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid, and it is distinguished by the presence of a methylamino group attached to the benzene ring. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is common for amine-containing compounds to enhance their stability and solubility.

Chemical Structure and Properties

The molecular structure of 3-(methylamino)benzamide hydrochloride consists of a benzene ring with three substituents: an amino group (NH2), a methyl group (CH3), and a carboxamide group (CONH2). The amino group is attached to the methyl group, forming a methylamino substituent (-N(CH3)). This arrangement imparts unique electronic properties to the molecule, making it highly reactive in certain chemical environments. The compound has a molecular weight of approximately 185.68 g/mol and exists as a white crystalline solid under standard conditions.

One of the key properties of 3-(methylamino)benzamide hydrochloride is its high solubility in water, which is attributed to the ionization of the amine group in the presence of hydrochloric acid. This makes it suitable for use in aqueous solutions, such as in pharmaceutical formulations or as a reagent in organic synthesis. Additionally, the compound exhibits moderate thermal stability, with a melting point around 210°C, making it suitable for various thermal processing applications.

Synthesis and Applications

The synthesis of 3-(methylamino)benzamide hydrochloride typically involves the reaction of 3-methylaniline with benzoyl chloride in the presence of a base, followed by acidification to form the hydrochloride salt. This method ensures high purity and yield, making it ideal for large-scale production. Recent advancements in catalytic techniques have further optimized this synthesis process, reducing production costs and environmental impact.

One of the most promising applications of 3-(methylamino)benzamide hydrochloride is in the field of pharmaceuticals. It has been identified as a potential lead compound for drug development due to its ability to modulate key biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory disorders.

In addition to its pharmaceutical applications, 3-(methylamino)benzamide hydrochloride finds utility in organic chemistry as an intermediate in the synthesis of more complex molecules. Its reactivity towards nucleophilic substitution and condensation reactions makes it valuable in constructing bioactive compounds with diverse structures.

Recent Research Findings

Recent research has shed new light on the biological activity and therapeutic potential of 3-(methylamino)benzamide hydrochloride. A study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit certain kinases involved in cancer cell proliferation. This finding has sparked interest in exploring its role as an anti-cancer agent.

Another notable study conducted by researchers at Stanford University demonstrated that 3-(methylamino)benzamide hydrochloride exhibits neuroprotective effects in animal models of Alzheimer's disease. The compound was found to reduce amyloid-beta plaques, which are hallmark features of this neurodegenerative disorder. These findings underscore its potential as a novel therapeutic agent for treating neurodegenerative diseases.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinity of 3-(methylamino)benzamide hydrochloride to various drug targets with high accuracy. This has facilitated rational drug design strategies aimed at optimizing its pharmacokinetic properties for better therapeutic outcomes.

Safety and Handling Considerations

While 3-(methylamino)benzamide hydrochloride is not classified as a hazardous chemical under normal conditions, proper handling precautions should be taken due to its sensitivity to moisture and light. Storage in a cool, dry place away from direct sunlight is recommended to maintain its stability and potency.

Occupational exposure to this compound should be minimized by adhering to standard laboratory safety protocols, including the use of gloves and goggles when handling bulk quantities. In case of accidental ingestion or skin contact, immediate medical attention should be sought.

Conclusion

In summary, 3-(methylamino)benzamide hydrochloride (CAS No. 2361676-45-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent breakthroughs in research, position it as a promising candidate for advancing drug discovery and development efforts.